Cas no 79494-37-4 (1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1))

• Product Name: 1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1)
• CAS No: 79494-37-4
• MF: C₁₃H₃₁NO₄S
• MW: 297.454543352127
• CID: 532751
• PubChem ID: 71402841
• Update Time: 2025-04-19

1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1)
• hydrogen sulfate,tributyl(methyl)azanium
• N,N-Dibutyl-N-methylbutan-1-aminium hydrogen sulfate
• SCHEMBL268725
• DTXSID10823787
• 79494-37-4

• Inchi： 1S/C13H30N.H2O4S/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;1-5(2,3)4/h5-13H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： RGMABBBBPOTQIQ-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.[N+](C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 297.19737964g/mol
• Monoisotopic Mass: 297.19737964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų